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Compound of Interest

Compound Name: 1-Chloro-6-phenylhexane
CAS No.: 102649-78-5; 71434-68-9
Cat. No.: B2690152
Get Quote
. J

Executive Summary & Core Directive

1-Chloro-6-phenylhexane (CAS: 26465-81-6 / 71434-68-9) is a long-chain alkyl halide often
utilized as a linker in medicinal chemistry or a substrate in Friedel-Crafts alkylations.[1][2]

The Core Directive: Because this molecule contains a chlorine atom, it MUST be classified and
disposed of as Halogenated Organic Waste. Under no circumstances should this compound be
mixed with non-halogenated solvents (e.g., Acetone, Ethanol) or poured down the drain.[3]
Mixing halogenated waste with non-halogenated streams forces the entire volume to be treated
as halogenated, exponentially increasing disposal costs and complicating incineration due to
the generation of acidic gases (HCI) [1].

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification. This compound exhibits lipophilic
properties and potential alkylating activity.
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Parameter Data Operational Implication

Primary identifier for waste

Chemical Name 1-Chloro-6-phenylhexane

tags.

Use for inventory tracking and
CAS Number 26465-81-6 (or 71434-68-9) )

SDS retrieval.[1]

Heavier than water; may form
Molecular Weight ~196.72 g/mol bottom layer in aqueous

mixtures.[1]

Liquid (Colorless to pale Requires liquid-tight secondary

Physical State .
yellow) containment.[1]

Combustible. Store away from

Flash Point >100°C (Estimated)
open flames/heat sources.
INCOMPATIBLE with strong
Reactivity Alkyl Halide oxidizers, strong bases, and
alkali metals (Mg, Na).
Skin/Eye Irritant, Aquatic Requires Nitrile gloves and

Primary Hazards o
Toxicity safety glasses.

Waste Segregation Logic (The "Halogen Rule")[1]

The most critical step in the disposal workflow is Segregation.[1] You must isolate this chemical
from general organic waste.[1]

Why Segregation Matters

Incineration of chlorinated compounds releases Hydrogen Chloride (HCI) gas. Facilities require
specialized scrubbers to neutralize this acid gas.[1] If you contaminate a 20L drum of non-
halogenated waste with just 50mL of 1-Chloro-6-phenylhexane, the entire drum requires this
expensive, specialized treatment [2].[1]

Segregation Decision Tree

The following logic gate ensures compliance with EPA regulations and cost-efficiency.
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Waste Generation:

1-Chloro-6-phenylhexane
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N\

Stream A: Halogenated Organics Stream B: Non-Halogenated

(High Temp Incineration + Scrubber)

(Standard Fuel Blending)

Container: HDPE or Glass
Label: 'Halogenated Waste'

Click to download full resolution via product page

Figure 1. Waste segregation logic dictating the mandatory isolation of halogenated compounds
to prevent cross-contamination of waste streams.

Operational Disposal Protocol

Follow this self-validating workflow to ensure "Cradle-to-Grave" compliance.

Step 1: Container Selection[1][4]

¢ Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1]
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e Avoid: Metal containers (unless lined), as long-term storage of alkyl halides can lead to
hydrolysis and subsequent metal corrosion if moisture is present.[1]

» Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Step 2: Labeling (RCRA Compliance)

Before the first drop of waste enters the container, apply a hazardous waste tag with the
following:

e Full Chemical Name: "1-Chloro-6-phenylhexane" (No abbreviations/formulas).

e Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Step 3: Accumulation

o Keep the container closed at all times except when adding waste (EPA 40 CFR 262.[1]15)
[3].

e Store in a secondary containment tray to capture potential leaks.[1]

o Compatibility Check: Do not add strong bases (e.g., Sodium Hydroxide) to this container, as
this may trigger elimination reactions generating heat and alkenes.

Step 4: Final Hand-off

Once the container is 90% full or 6 months have passed:
o Seal the cap tightly.[1][4]
o Wipe the exterior to remove residue.[1]

e Request pickup from your EHS (Environmental Health & Safety) department or licensed
hazardous waste contractor.

Emergency Response: Spill Cleanup

In the event of a spill (>100 mL), execute the following protocol immediately.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://www.benchchem.com/product/b2690152/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-1-chloro-6-phenylhexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2690152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Required Materials

o Absorbent: Vermiculite, sand, or commercial "Solvent" spill pads.
o PPE: Nitrile gloves (double-gloved recommended), lab coat, safety goggles.[1]

» Tools: Non-sparking scoop, heavy-duty waste bags.

Cleanup Workflow

1. Alert & Isolate 2. Don PPE 3. Containment > 4. Absorption 5. Collection 6. Label & Dispose
(Evacuate immediate area) (Nitrile Gloves, Goggles) (Dike with Vermiculite) (Cover spill completely) (Scoop into bag/pail) (Treat as Halogenated Waste)

Click to download full resolution via product page

Figure 2: Sequential response protocol for liquid spills ensuring personnel safety and
containment.

Technical Note on Absorbents: Do not use paper towels for large spills.[1] Paper increases the
surface area for evaporation, potentially raising the concentration of vapors in the lab. Inert
mineral absorbents (vermiculite) suppress vapor generation [4].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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